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Compound of Interest

Compound Name: Indole-3-butyric acid potassium

Cat. No.: B1324447

An In-depth Technical Guide on the Synthesis and Formulation of Potassium Indole-3-Butyrate
(K-IBA) for Research Purposes

Introduction

Potassium Indole-3-Butyrate (K-IBA) is the potassium salt of Indole-3-Butyric Acid (IBA), a
synthetic auxin widely recognized for its efficacy in promoting adventitious root formation in
plant cuttings and in various plant tissue culture applications. As a plant growth regulator, the
primary advantage of K-IBA over its parent acid, IBA, lies in its high solubility in water, which
simplifies the preparation of aqueous solutions for research and horticultural applications
without the need for organic solvents or alkaline solutions.[1][2][3] This characteristic, combined
with its enhanced stability, makes K-IBA a preferred choice for researchers seeking consistency
and ease of use in their experimental protocols.[4][5]

This technical guide provides a comprehensive overview of the synthesis and formulation of K-
IBA for use in research settings. It includes detailed experimental protocols, data presented in
structured tables for clarity, and visual diagrams of key processes and pathways to aid
researchers, scientists, and drug development professionals in their work with this important
plant hormone.

Physicochemical Properties

K-IBA is a white to light-yellow crystalline solid.[4] Its key properties are summarized in the
table below, providing essential data for laboratory use.
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Chemical Name

Potassium 4-(1H-indol-3-

yl)butanoate

[4]16]

Common Names

Potassium Indole-3-Butyrate,
K-IBA, IBA-K

[4]

CAS Number 60096-23-3 [1][7][8]
Molecular Formula C12H12KNO2 [11[4118]
Molecular Weight 241.33 g/mol [8][9]
Purity >98% (for research grade) [8]
Solubility Readily soluble in water [1114]
Storage 2°C - 8°C, protected from light [6]19]

Synthesis of Potassium Indole-3-Butyrate (K-IBA)

The synthesis of K-IBA is a straightforward acid-base neutralization reaction. Indole-3-butyric

acid (IBA) is treated with a molar equivalent of potassium hydroxide (KOH) in a suitable

solvent, typically an alcohol or water, to yield the potassium salt (K-IBA) and water.

Chemical Reaction

The reaction proceeds as follows:

C12H13NO:2 (IBA) + KOH — Ci12H12KNO2 (K-IBA) + H20
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Indole-3-Butyric Acid (IBA) Potassium Hydroxide (KOH)
+ KOH
4
Potassium Indole-3-Butyrate (K-IBA) Water (H20)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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